![molecular formula C39H80O3 B8018359 2,3-Dioctadecyl-sn-glycerol](/img/structure/B8018359.png)
2,3-Dioctadecyl-sn-glycerol
Overview
Description
2,3-Dioctadecyl-sn-glycerol is a useful research compound. Its molecular formula is C39H80O3 and its molecular weight is 597.0 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Application in Dialkyl Ether Phospholipids : Chen and Barton (1970) described the synthesis of 1,2-dialkyl-sn-glycero-3-phosphates and 1,2-dialkyl-sn-glycerol, including 1,2-Dioctadecyl-sn-glycero-3-phosphate. This study is foundational for understanding the chemical synthesis of compounds related to 2,3-Dioctadecyl-sn-glycerol (Chen & Barton, 1970).
Role in Glycerol Biochemistry : Robergs and Griffin (1998) explored the biochemistry and pharmacokinetics of glycerol, a structural backbone for molecules like this compound. They discussed its physiological concentrations and its applications in medical treatment and endurance enhancement (Robergs & Griffin, 1998).
Asymmetric Synthesis of Diacylglycerols : Vilchèze and Bittman (1994) presented a method for preparing 1,2-diacyl-sn-glycerol or 2,3-diacyl-sn-glycerol, starting from allyl bromide. This research contributes to the understanding of producing compounds similar to this compound (Vilchèze & Bittman, 1994).
Glycerol Transformation to C3 Diols : Vasiliadou and Lemonidou (2015) focused on the transformation of glycerol into C3 diols, which is significant in understanding the chemical pathways and applications of glycerol derivatives like this compound (Vasiliadou & Lemonidou, 2015).
Improved Synthesis of Acyl-sn-glycerols : Kodali (1987) improved the synthesis of optically active acyl-sn-glycerols, which provides insights into the synthesis processes relevant to this compound derivatives (Kodali, 1987).
Glycerol Oxidation Using Gold-Containing Catalysts : Villa et al. (2015) explored the catalytic oxidation of glycerol, which is pertinent to understanding the chemical transformations and applications of glycerol-based compounds (Villa et al., 2015).
FMOC in Synthesis of Diacylglycerols : Nyilas (1997) described the use of 9-fluorenylmethoxycarbonyl (FMOC) in the synthesis of diacylglycerols, contributing to the understanding of synthetic pathways of compounds related to this compound (Nyilas, 1997).
properties
IUPAC Name |
(2R)-2,3-dioctadecoxypropan-1-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C39H80O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-41-38-39(37-40)42-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h39-40H,3-38H2,1-2H3/t39-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEHCYTDFERPPPU-LDLOPFEMSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCOCC(CO)OCCCCCCCCCCCCCCCCCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCCOC[C@@H](CO)OCCCCCCCCCCCCCCCCCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C39H80O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
597.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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